Cas no 887650-05-7 (Lyn-IN-1)
Lyn-IN-1 structure
Product Name:Lyn-IN-1
CAS No:887650-05-7
MF:C30H31F3N8O
MW:576.615355730057
MDL:MFCD11973647
CID:69349
PubChem ID:24853523
Update Time:2024-10-26
Lyn-IN-1 Chemical and Physical Properties
Names and Identifiers
-
- Bafetinib
- N-[3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)benzamide
- (S)-N-(3-(5,5'-Bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)-pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
- 4-[[(3S)-3-(dimethylamino)pyrrolidin-1-yl]methyl]-N-[4-methyl-3-[(5-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide
- Bafetinib (INNO-406,NS-187)
- BAFETINIB(INNO-406)
- INNO-406,NS-187,Bafetinib
- QCR-131
- Lyn-IN-1
- (S)-N-(3-(5,5'-bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
- BCPP000355
- isomer of bafetinib
- Bafetinib analogBafetinib analog
- SCHEM
- N-[3-([5,5′-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)benzamide (ACI)
- CS-0191
- AKOS005145758
- AC-26967
- HY-12039
- F77585
- Lyn-IN-1 (Synonyms: Bafetinib analog)?
- BCP9000374
- SCHEMBL14698142
- Benzamide,N-[3-([5,5'-bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)-
- NCGC00346514-07
- NCGC00346514-09
- 887650-05-7
- AS-75179
- NSC-773263
- EX-A2862
- BCP01377
- SW220217-1
- NSC773263
- NCGC00346514-01
- BCP9000375
- INNO-406;NS-187
- N-(3-{[5,5'-BIPYRIMIDIN]-2-YLAMINO}-4-METHYLPHENYL)-4-{[(3S)-3-(DIMETHYLAMINO)PYRROLIDIN-1-YL]METHYL}-3-(TRIFLUOROMETHYL)BENZAMIDE
- ZOPBZHLJXQAQON-VWLOTQADSA-N
- Q-101401
- (S)-N-(3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
- Bafetinib analog
-
- MDL: MFCD11973647
- Inchi: 1S/C30H31F3N8O/c1-19-4-7-24(11-27(19)39-29-36-14-23(15-37-29)22-12-34-18-35-13-22)38-28(42)20-5-6-21(26(10-20)30(31,32)33)16-41-9-8-25(17-41)40(2)3/h4-7,10-15,18,25H,8-9,16-17H2,1-3H3,(H,38,42)(H,36,37,39)/t25-/m0/s1
- InChI Key: ZOPBZHLJXQAQON-VWLOTQADSA-N
- SMILES: C(N1CC[C@H](N(C)C)C1)C1C=CC(C(=O)NC2C=CC(C)=C(NC3N=CC(C4C=NC=NC=4)=CN=3)C=2)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 576.25700
- Monoisotopic Mass: 576.25729213 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 42
- Rotatable Bond Count: 8
- Complexity: 864
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 99.2
- Molecular Weight: 576.6
Experimental Properties
- Density: 1.36
- PSA: 99.17000
- LogP: 5.47650
Lyn-IN-1 Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Lyn-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-12039-10mM*1mLinDMSO |
Lyn-IN-1 |
887650-05-7 | 99.58% | 10mM*1mLinDMSO |
¥1231 | 2022-05-18 | |
| MedChemExpress | HY-12039-5mg |
Lyn-IN-1 |
887650-05-7 | 98.93% | 5mg |
¥855 | 2025-04-15 | |
| MedChemExpress | HY-12039-10mg |
Lyn-IN-1 |
887650-05-7 | 98.93% | 10mg |
¥1395 | 2025-04-15 | |
| MedChemExpress | HY-12039-50mg |
Lyn-IN-1 |
887650-05-7 | 98.93% | 50mg |
¥4500 | 2025-04-15 | |
| MedChemExpress | HY-12039-100mg |
Lyn-IN-1 |
887650-05-7 | 99.58% | 100mg |
¥6700 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B127881-50mg |
Lyn-IN-1 |
887650-05-7 | ≥98% | 50mg |
¥2577.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B127881-5mg |
Lyn-IN-1 |
887650-05-7 | ≥98% | 5mg |
¥679.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B127881-10mg |
Lyn-IN-1 |
887650-05-7 | ≥98% | 10mg |
¥840.90 | 2023-09-04 | |
| DC Chemicals | DC24081-10 mg |
Lyn-IN-1 (Synonyms: Bafetinib analog) |
887650-05-7 | >98% | 10mg |
144.0USD | 2021-07-06 | |
| DC Chemicals | DC24081-50 mg |
Lyn-IN-1 (Synonyms: Bafetinib analog) |
887650-05-7 | >98% | 50mg |
428.0USD | 2021-07-06 |
Lyn-IN-1 Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
887650-05-7 (Lyn-IN-1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent